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Compound of Interest

Compound Name: 1-Tricosene
CAS No.: 18835-32-0
Cat. No.: B103204
Get Quote
. J
Introduction

1-Tricosene is a long-chain hydrocarbon of interest in various research fields. Accurate
guantification of 1-tricosene, typically by gas chromatography (GC), necessitates the
preparation of precise standard solutions for instrument calibration. This document provides a
detailed protocol for the preparation of 1-tricosene standard solutions to generate a reliable
calibration curve for quantitative analysis. The protocol emphasizes accuracy, safety, and
proper handling techniques.

Data Summary

Quantitative data relevant to the preparation of 1-tricosene standard solutions is summarized
below. This includes information on its isomer, (Z)-9-Tricosene, which is structurally similar and
provides a good reference for solubility and handling.
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Parameter Value Reference
Chemical Name 1-Tricosene N/A
Synonyms Tricos-1-ene [1]
Molecular Formula Ca3Has [2]
Molecular Weight 322.6 g/mol [2]

Physical Form Liquid [3]

Storage Temperature -20°C [3]

Solubility of (Z)-9-Tricosene

Hexane Miscible [4]
Acetone Approx. 10 mg/mL [3]
Ethanol Approx. 20 mg/mL [3]
DMSO Approx. 20 mg/mL [3]
Dimethylformamide (DMF) Approx. 20 mg/mL [3]
Recommended Solvent for GC  High-purity hexane [2]

Experimental Workflow
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Preparation of Stock Solution

Accurately weigh
10 mg of 1-Tricosene

\

Dissolve in 10 mL
of high-purity hexane
in a volumetric flask

Stock Solution
(1000 pg/mL)

100 pL

Preparation of V;;orking Standard

Pipette 100 pL of
Stock Solution

\

Dilute to 10 mL with
high-purity hexane
in a volumetric flask

;

Working Standard

(10 pg/mL)

Preparation of Calibration Standards

Perform serial dilutions
of the Working Standard

\

Calibration Standards
(e.g., 0.1, 0.5, 1.0, 2.5, 5.0 pg/mL)

Ana; Vysis

Inject standards
into GC system

Generate Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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